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Compound of Interest

Compound Name: 2,4-Dichloro-6-methylphenol

Cat. No.: B073991 Get Quote

An In-Depth Technical Guide to 2,4-Dichloro-6-methylphenol (CAS 1570-65-6)

Foreword: A Multifaceted Halogenated Phenol
2,4-Dichloro-6-methylphenol, a halogenated derivative of cresol, is a compound of significant

interest due to its potent antimicrobial properties. This guide provides a comprehensive

technical overview of its chemical characteristics, synthesis, mechanisms of action,

applications, and toxicological profile. The information herein is synthesized from established

scientific literature and databases to support advanced research and development activities.

Core Chemical and Physical Identity
2,4-Dichloro-6-methylphenol, registered under CAS number 1570-65-6, is a white to off-white

crystalline solid with a slight phenolic odor.[1][2] Its fundamental structure consists of a phenol

ring substituted with two chlorine atoms at positions 2 and 4, and a methyl group at position 6.

[1] This specific substitution pattern is critical to its chemical behavior and biological activity.

Table 1: Physicochemical Properties of 2,4-Dichloro-6-methylphenol
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Property Value Source(s)

CAS Number 1570-65-6 [1][2][3][4]

Molecular Formula C₇H₆Cl₂O [1][2][3][4]

Molecular Weight ~177.03 g/mol [1][2][4]

IUPAC Name 2,4-dichloro-6-methylphenol [3][4]

Appearance
White to off-white crystalline

powder/solid
[1][2]

Solubility

Sparingly soluble in water;

Soluble in organic solvents like

ethanol and acetone

[1]

InChI Key
WJQZZLQMLJPKQH-

UHFFFAOYSA-N
[2][3]

SMILES Cc1cc(Cl)cc(Cl)c1O [3][5]

Synthesis Pathway: Chlorination of p-Cresol
The synthesis of chlorinated phenols often involves the direct chlorination of a phenol

precursor. While specific industrial synthesis protocols for 2,4-dichloro-6-methylphenol are

proprietary, a common approach involves the controlled chlorination of p-cresol (4-

methylphenol). Patents related to similar compounds, such as 2,6-dichloro-4-methylphenol,

describe processes where 4-methylphenol is chlorinated and subsequently treated with a

reductant to achieve the desired product in high purity.[6][7] The regioselectivity of the

chlorination is a key challenge, influenced by catalysts and reaction conditions.

Conceptual Synthesis Workflow
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Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 2,4-Dichloro-6-methylphenol.

Antimicrobial Mechanism of Action
2,4-Dichloro-6-methylphenol exhibits broad-spectrum activity against a range of

microorganisms, including bacteria, fungi, and viruses.[1] Its primary mechanism of action is

characteristic of phenolic compounds: the disruption of microbial cellular integrity and function.

Core Mechanisms:

Membrane Disruption: The compound compromises the microbial cell membrane, leading to

increased permeability, leakage of essential intracellular components (such as ions and

metabolites), and ultimately, cell death.[1]

Enzyme Inhibition: It inhibits essential enzymes within the microorganism, interfering with

critical metabolic pathways necessary for growth and proliferation.[1]

This dual-action approach makes it an effective agent for controlling microbial contamination.[1]

The lipophilic nature of the phenol ring allows it to penetrate the lipid-rich cell membranes,

while the electronegative chlorine atoms enhance its antimicrobial potency.
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Plausible Biodegradation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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